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Compound of Interest

Compound Name: Losartan

Cat. No.: B1675146

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Losartan. The following procedural guidance
outlines the necessary personal protective equipment (PPE), handling protocols, and disposal
plans to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions

Losartan is classified as a hazardous drug, with primary risks including reproductive toxicity,
potential for allergic skin reactions, and serious eye damage.[1][2][3] It may cause harm to an
unborn child and to breast-fed children.[2][3] Ingestion is harmful, and prolonged or repeated
exposure may cause damage to organs such as the blood, cardiovascular system, stomach,
and kidneys. Therefore, a comprehensive approach to safety, incorporating engineering
controls, administrative procedures, and appropriate PPE, is crucial.

Engineering Controls:

» Ventilation: All weighing and solution preparation activities should occur in a certified
chemical fume hood or a glove box to minimize inhalation exposure. General laboratory
ventilation must be adequate to dilute any fugitive emissions.

e Dust Control: Systems for handling dust (e.g., exhaust ducts, dust collectors) should be
designed to prevent dust from escaping into the work area.

Administrative Controls:
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» Risk Assessment: A thorough risk assessment must be conducted before handling Losartan
to identify potential exposure routes.

o Standard Operating Procedures (SOPs): Detailed SOPs for handling, storage, and disposal
must be established and readily available.

« Training: All personnel must receive specific training on Losartan's hazards, safe handling

procedures, and emergency protocols.

e Access Control: Access to areas where Losartan is handled should be restricted to

authorized personnel only.

Recommended Personal Protective Equipment (PPE)

Appropriate PPE is essential to protect personnel from direct contact with Losartan. The
following table summarizes the recommended PPE for laboratory activities involving this

compound.
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Protection Type Equipment

Specification and Use Case

NIOSH/MSHA Approved

Respiratory Protection )
Respirator

Recommended for all handling
procedures to minimize
inhalation of dust. A positive
pressure air-supplied respirator
should be used if there is
potential for uncontrolled
release, if exposure levels are
unknown, or in other situations
where air-purifying respirators
may not offer sufficient

protection.

Hand Protection Chemical-resistant gloves

Choose gloves based on the
specific concentration and
chemicals being used. Change
gloves frequently, as a
breakthrough time for Losartan

has not been determined.

) Chemical-resistant goggles /
Eye Protection _
Face shield

Chemical-resistant goggles are
mandatory. A face shield
should be worn in addition to
goggles if there is a risk of

splashes.

) ] Protective clothing (e.g., lab
Skin and Body Protection
coat, apron, boots)

Select appropriate protective
clothing based on an
assessment of local exposure
potential. Impervious clothing
is necessary to avoid skin
contact. Contaminated work
clothing should not be allowed
out of the workplace and must

be washed before reuse.

Quantitative Toxicity and Exposure Data
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The following table summarizes key toxicological data for Losartan. This information
underscores the importance of the handling precautions outlined in this guide.

Data Point Value Species/Conditions Citation
Oral LD50 2248 mg/kg Male Rat

Oral LD50 >1000 mg/kg Mouse

Oral LD50 >2000 mg/kg Rat

Oral TDLo 10 mg/kg/2W Human (male)

Oral TDLo 1 mg/kg/1D Human (female)

Occupational 100 pg/ms3 (TWA) Internal Guideline

Exposure Band (OEB)

Operational Plans
Step-by-Step Handling Protocol

Adherence to a strict, procedural workflow is critical for safety.

1. Preparation:

o Consult the Safety Data Sheet (SDS) and institutional policies before beginning work.

o Ensure all necessary engineering controls (fume hood, ventilation) are functioning correctly.
o Assemble all required materials and PPE.

o Restrict access to the handling area to authorized personnel only.

2. Weighing and Solution Preparation:

» Perform all manipulations that may generate dust, such as weighing, within a certified
chemical fume hood or glove box.

e Use non-sparking tools and take precautions against static discharge.
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e Avoid the formation of dust and aerosols.

3. During Handling:

e Avoid all personal contact, including inhalation and contact with skin and eyes.
e Do not eat, drink, or smoke in the handling area.

o Keep containers tightly closed when not in use.

e Wash hands thoroughly after handling and before breaks.

4. In Case of Exposure:

« If Inhaled: Move the individual to fresh air and get medical attention.

» Skin Contact: Immediately flush the skin with soap and plenty of water. Remove
contaminated clothing and seek medical attention if irritation or a rash occurs.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.

 If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and get medical
attention. Never give anything by mouth to an unconscious person.

Spill Management Protocol

e Minor Spills:
o Evacuate personnel from the immediate area.
o Wear appropriate PPE, including respiratory protection.

o Use dry clean-up procedures; sweep or vacuum the spillage and collect it in a suitable,
sealed container for disposal. Avoid procedures that generate dust.

o Ventilate the area and clean the spill site after material pickup is complete.

e Major Spills:
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o Evacuate the laboratory and alert institutional safety personnel (EHS).
o Prevent further leakage or spillage if it is safe to do so.
o Local authorities should be advised if significant spillages cannot be contained.

Disposal Plan

Proper disposal of Losartan and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:

o Contaminated Materials: All disposable items that have come into contact with Losartan
(e.g., gloves, weighing papers, pipette tips) must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

e Unused Product: Unused or expired Losartan must be disposed of as hazardous chemical
waste. Do not dispose of it down the drain or in regular trash.

2. Container Labeling:

e The waste container must be robust, leak-proof, and clearly labeled as "Hazardous Waste"
and identify the contents (e.g., "Losartan Waste").

o Keep the container tightly closed except when adding waste.
3. Final Disposal:

» Store the sealed waste container in a designated, secure area away from incompatible
materials.

» Contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup and disposal by a licensed chemical waste disposal company. Disposal must adhere
to all federal, state, and local regulations.

Safe Handling and Disposal Workflow
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The following diagram illustrates the logical workflow for the safe handling of Losartan, from

preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Losartan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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